1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-(pyridin-3-ylmethyl)thiourea

• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(pyridin-3-ylmethyl)thiourea
• InChI: InChI=1S/C17H21N3O2S/c1-21-15-6-5-13(10-16(15)22-2)7-9-19-17(23)20-12-14-4-3-8-18-11-14/h3-6,8,10-11H,7,9,12H2,1-2H3,(H2,19,20,23)
• InChI Key: IHQCVRSMOFRMRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=S)NCC2=CN=CC=C2)OC
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol
• CAS No.: 497060-43-2

Description

1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-(pyridin-3-ylmethyl)thiourea is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibition of Human Immunodeficiency Virus Type 1 Reverse Transcriptase

• A study by Heinisch et al. (1997) explored derivatives of thiourea, including compounds with a pyridin-3-ylmethyl moiety, as non-nucleoside inhibitors of human immunodeficiency virus type 1 reverse transcriptase. These compounds showed potential in inhibiting the virus, though they were less active than known drugs like nevirapine or trovirdine (Heinisch, Matuszczak, Pachler, & Rakowitz, 1997).

Anticancer Activity

• El-Ebiary et al. (2017) reported on derivatives of thiourea, including the synthesis of thiopyrimidine derivatives, which demonstrated significant antitumor activity against human breast adenocarcinoma and liver carcinoma cell lines. These findings suggest a potential application in developing anticancer drugs (El-Ebiary, Swellem, & Nawwar, 2017).

Other Biological Activities

• Research by Mushtaque et al. (2016) involved synthesizing a compound similar in structure, which was analyzed for its molecular docking, DNA binding, cytotoxicity, and computational quantum chemical studies. This research adds to the understanding of the compound's interaction with biological systems and its potential medicinal applications (Mushtaque, Jahan, Ali, Khan, Khan, Sahay, & Kesarwani, 2016).

• Wang et al. (2018) synthesized novel pyrimidine derivatives with a structure related to the queried compound. These derivatives exhibited notable antifungal activities, highlighting their potential use in developing new antifungal agents (Wang, Gao, Zhang, Liu, & Jiang, 2018).

• Youssef and Amin (2012) explored the synthesis of thiazolopyrimidine derivatives and assessed their antioxidant and antimicrobial activities. This research contributes to the understanding of the potential therapeutic uses of compounds related to 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-(pyridin-3-ylmethyl)thiourea (Youssef & Amin, 2012).